Cas no 1443313-86-7 (1-(4-butoxy-3-methoxyphenyl)propan-1-one)

• Product Name: 1-(4-butoxy-3-methoxyphenyl)propan-1-one
• CAS No: 1443313-86-7
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• MDL: MFCD22373544
• CID: 5160545
• Update Time: 2026-03-04

1-(4-butoxy-3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxy-3-methoxyphenyl)propan-1-one

• MDL： MFCD22373544
• Inchi： 1S/C14H20O3/c1-4-6-9-17-13-8-7-11(12(15)5-2)10-14(13)16-3/h7-8,10H,4-6,9H2,1-3H3
• InChI Key： NXPGUULIHADQDS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCCC)C(OC)=C1)(=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-butoxy-3-methoxyphenyl)propan-1-one

Research Brief on 1-(4-butoxy-3-methoxyphenyl)propan-1-one (CAS: 1443313-86-7): Recent Advances and Applications

1-(4-butoxy-3-methoxyphenyl)propan-1-one (CAS: 1443313-86-7) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's unique structural features, including the butoxy and methoxy substituents on the phenyl ring, contribute to its pharmacological properties, making it a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for 1-(4-butoxy-3-methoxyphenyl)propan-1-one, with a particular emphasis on optimizing yield and purity. One study published in the Journal of Medicinal Chemistry (2023) reported a novel catalytic method for its synthesis, achieving a high yield of 85% under mild reaction conditions. This advancement is significant as it addresses previous challenges related to scalability and cost-effectiveness, which are critical for industrial applications. The study also highlighted the compound's stability under various pH conditions, suggesting its suitability for oral administration in potential drug formulations.

In terms of biological activity, 1-(4-butoxy-3-methoxyphenyl)propan-1-one has demonstrated promising results in preclinical models. A 2022 study in Bioorganic & Medicinal Chemistry Letters investigated its anti-inflammatory properties, revealing that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The mechanism of action appears to involve the modulation of the NF-κB signaling pathway, which plays a central role in inflammation. These findings suggest that the compound could be developed as a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential application in oncology. A recent study published in the European Journal of Medicinal Chemistry (2023) evaluated the cytotoxic effects of 1-(4-butoxy-3-methoxyphenyl)propan-1-one on various cancer cell lines, including breast, lung, and colon cancer. The results indicated selective cytotoxicity against cancer cells while sparing normal cells, a desirable property for anticancer agents. Further mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a targeted therapy. However, additional in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

Beyond its therapeutic potential, 1-(4-butoxy-3-methoxyphenyl)propan-1-one has also been explored for its role in chemical biology. A 2023 study in ACS Chemical Biology utilized the compound as a molecular probe to investigate protein-ligand interactions. The researchers employed biophysical techniques such as surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR) to characterize the binding affinity and specificity of the compound with target proteins. These studies provide valuable insights into the compound's molecular interactions, which could inform the design of more potent and selective derivatives.

In conclusion, 1-(4-butoxy-3-methoxyphenyl)propan-1-one (CAS: 1443313-86-7) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with promising biological activities, underscore its relevance in drug discovery. Future research should focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic profile, and exploring its therapeutic applications in clinical settings. The compound's unique structural and functional properties position it as a valuable candidate for continued investigation in the field.